Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate

• CAS RN: 137656-90-7
• Molecular Formula: C27H20Br6O6
• Molecular Weight: 919.9 g/mol
• IUPAC Name: tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate
• InChI: InChI=1S/C27H20Br6O6/c1-12-4-16(28)9-19(31)24(12)37-22(34)7-15(27(36)39-26-14(3)6-18(30)11-21(26)33)8-23(35)38-25-13(2)5-17(29)10-20(25)32/h4-6,9-11,15H,7-8H2,1-3H3
• InChI Key: UULZLBSSZGWLMA-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1OC(=O)CC(CC(=O)OC2=C(C=C(C=C2C)Br)Br)C(=O)OC3=C(C=C(C=C3C)Br)Br)Br)Br
• synonyms: 3Br2Sal tricarballylate; tris(3,5-dibromosalicyl) tricarballylate

Description

Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate (TDCPP) is a flame retardant that has been widely used in various consumer products such as furniture, electronics, and textiles. It is a halogenated organic compound that is known for its ability to reduce the flammability of materials. However, the use of TDCPP has raised concerns about its potential health and environmental impacts.

Mechanism of Action

Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate works by interfering with the combustion process. It reacts with the free radicals produced during the combustion process and forms stable char that acts as a barrier to heat and oxygen. This prevents the material from igniting and spreading the fire.
Biochemical and Physiological Effects:
Studies have shown that Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate can have adverse effects on human health and the environment. It is classified as a possible human carcinogen by the International Agency for Research on Cancer (IARC). Animal studies have shown that Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate can cause liver, kidney, and thyroid damage. In addition, Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate has been found to be persistent in the environment and can accumulate in living organisms.

Advantages and Limitations for Lab Experiments

Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and can be used in a variety of applications. In addition, it is a well-studied compound, and there are numerous published studies on its properties and effects. However, Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate also has limitations for lab experiments. It is a halogenated compound, which can make it difficult to dispose of safely. In addition, the potential health and environmental impacts of Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate must be carefully considered when using it in lab experiments.

Future Directions

There are several future directions for research on Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate. One area of research is focused on developing alternative flame retardants that are less harmful to human health and the environment. Another area of research is focused on understanding the long-term effects of Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate exposure on human health and the environment. Finally, there is a need for more research on the fate and transport of Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate in the environment, including its persistence and accumulation in living organisms.
Conclusion:
In conclusion, Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate is a widely used flame retardant that has been extensively studied for its properties and effects. While it is effective at reducing the flammability of materials, it also has potential health and environmental impacts that must be carefully considered. Further research is needed to develop safer alternatives and understand the long-term effects of Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate exposure.

Synthesis Methods

Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate is synthesized by reacting 2,4-dibromo-6-methylphenol with phthalic anhydride in the presence of a catalyst. The reaction produces Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate as a white crystalline solid with a melting point of 210-212°C. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate has been extensively studied for its flame retardant properties. It is commonly used in the production of polyurethane foam, which is widely used in furniture and bedding. Studies have shown that Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate can significantly reduce the flammability of polyurethane foam and other materials. In addition, Tris(2,4-dibromo-6-methylphenyl) propane-1,2,3-tricarboxylate has been studied for its potential use in other applications such as plastics, textiles, and electronics.